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Compound of Interest

Compound Name: 5-Fluoro-6-iodouridine

CAS No.: 87818-06-2

Cat. No.: B1356998

Get Quote

Executive Summary & Chemical Profile
5-Fluoro-6-iodouridine (5-F-6-I-Urd) is a dual-halogenated nucleoside analog. Unlike

standard organic waste, its disposal is governed by two critical chemical properties: cytotoxicity

(requiring biological containment) and halogen content (requiring specific incineration

parameters).

Mismanagement of this compound risks regulatory non-compliance (RCRA) and potential

exposure to toxic thermal decomposition byproducts (Hydrogen Fluoride, Iodine vapor). This

guide replaces generic "chemo waste" protocols with a chemically specific workflow.
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Property Specification Operational Implication

Chemical Structure
Halogenated Pyrimidine

(Fluorine & Iodine)

DO NOT mix with non-

halogenated solvents.[1] High

cost of disposal if streams are

cross-contaminated.

Biological Activity Cytotoxic / Genotoxic

Treat as Hazardous

Pharmaceutical Waste.

Potential DNA

intercalator/modifier.

Reactivity Sensitive to Strong Oxidizers

WARNING: Do not use bleach

(Sodium Hypochlorite) for bulk

spill cleanup. Oxidation

releases toxic Iodine gas (

).

Decomposition
Thermal (

C)

Releases HF (corrosive gas)

and

(toxic vapor). Requires

scrubbed incineration.

Pre-Disposal Protocol: Segregation & Stabilization
Effective disposal begins at the bench. The most common violation involves mixing

halogenated nucleosides with standard organic solvents (acetone/ethanol), rendering the entire

carboy a "halogenated" waste stream, which is significantly more expensive to destroy.

The "Halogen Rule" for Waste Segregation
Liquid Waste: Dedicate a specific carboy labeled "HALOGENATED SOLVENT WASTE +

CYTOTOXIC."

Why: Incinerators must use specific scrubbers to capture acid gases (HF, HI) generated by

halogens. If you mix this with non-halogenated waste, the entire volume requires this

treatment.
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Solid Waste: All gloves, weigh boats, and pipette tips contacting the substance must go into

Trace Chemotherapy (Yellow) Waste, not biohazard (Red) bags.

Why: Red bags are often autoclaved. Autoclaving 5-F-6-I-Urd can volatilize iodine,

contaminating the autoclave and exposing staff.

Emergency Response: Spill Decontamination
CRITICAL SAFETY NOTICE: Standard biological spill protocols often cite 10% Bleach. Do

NOT use bleach on bulk 5-Fluoro-6-iodouridine spills.

The Chemistry:

Bleach oxidizes the iodide on the molecule, releasing purple Iodine gas (

), which is a respiratory irritant.

Correct Decontamination Workflow
Isolate: Evacuate the immediate area. Don PPE (Double nitrile gloves, N95/P100 respirator,

lab coat, goggles).

Neutralize (The Thiosulfate Method):

Prepare a 5-10% solution of Sodium Thiosulfate (

).

Apply gently over the spill. This acts as a reducing agent, keeping iodine in its non-volatile

iodide form (

).

Visual Check: If the spill turns yellow/brown, add more thiosulfate until it clears.

Absorb: Use inert absorbent pads or vermiculite.

Clean: Wash the area with soapy water (surfactant) to remove the organic nucleoside

residue.
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Dispose: Place all cleanup materials into the Hazardous Chemical Waste container

(Black/RCRA), not the biohazard bin.

Disposal Workflow Logic
The following decision tree illustrates the compliant path for 5-F-6-I-Urd disposal.
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Waste Generation:
5-Fluoro-6-iodouridine

Physical State?

Liquid Waste

Solid Waste
(Gloves, Vials, Tips)

Is it mixed with
other solvents?

Segregate into:
HALOGENATED Waste Stream

Always (Due to F/I content)

Label: 'Contains Halogens,
Cytotoxic, Iodine'

High-Temp Incineration
(>1000°C with Scrubbers)

Trace (<3%) or Bulk?

Yellow Chemo Bin
(Incineration Only)

Trace

Black RCRA Container
(P-Listed/Bulk Toxic)

Bulk/Pure

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-Fluoro-6-iodouridine waste streams to ensure

RCRA compliance and safety.
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Regulatory & Compliance Framework
RCRA Classification
While 5-Fluoro-6-iodouridine is not explicitly "U-Listed" (like its parent 5-Fluorouracil, U122)

by specific CAS number in 40 CFR 261.33, it must be managed as Hazardous Waste due to:

Toxicity Characteristic: It is a cytotoxic analog.

Halogenated Solvents (F001/F002): If dissolved in spent halogenated solvents, the mixture

defaults to this code.

Labeling Requirements
All waste containers must be labeled with the full chemical name. Do not use abbreviations

(e.g., "5-F-6-I-Urd") on waste tags, as emergency responders may not recognize the acronym

during a fire or spill event.

Required Label Elements:

Full Name: 5-Fluoro-6-iodouridine

Hazards: Toxic, Irritant[2]

Constituents: Iodine, Fluorine (Check "Halogenated" box on tag)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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